(E)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-(4-phenylthiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C19H13N3O4S/c1-26-17-9-12(8-16(18(17)23)22(24)25)7-14(10-20)19-21-15(11-27-19)13-5-3-2-4-6-13/h2-9,11,23H,1H3/b14-7+
• InChI Key: TYJQEDMIIYNGKS-VGOFMYFVSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C=C(C#N)C2=NC(=CS2)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C19H13N3O4S
• Molecular Weight: 379.4 g/mol

Description

(E)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-(4-phenylthiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of acrylonitrile derivatives and has shown promising results in various studies for its anti-cancer, anti-inflammatory, and anti-microbial effects.

Scientific Research Applications

Corrosion Inhibition Applications

Corrosion Inhibition for Mild Steel : The acrylonitrile compound was examined for its corrosion inhibition efficiency on mild steel in acidic environments. It was found that the compound effectively inhibits corrosion, with the efficiency increasing at higher concentrations. The compound's adsorption on mild steel surfaces adheres to the Langmuir adsorption isotherm, as revealed through experimental and theoretical methods. Quantum chemical calculations support these experimental findings, indicating a robust application in protecting metal surfaces from corrosion (Verma et al., 2016).

Medical and Biological Applications

Antibacterial and Cytotoxic Properties : Various derivatives of acrylonitrile have been synthesized and tested for antibacterial and cytotoxic activities. The structure-activity relationship studies revealed insights into the molecular modifications affecting their bioactivities. For instance, placement of methyl groups on the benzimidazole ring significantly increased cytotoxic activity, whereas other modifications reduced it. These findings offer valuable information for designing compounds with enhanced antibacterial and cytotoxic effects (Sa̧czewski et al., 2008).

Optoelectronic Applications

Nonlinear Optical Limiting : Certain acrylonitrile derivatives have demonstrated significant nonlinear optical properties, making them suitable for applications in optical limiting, vital for protecting human eyes and optical sensors, and stabilizing light sources in optical communications. Their electro-optical properties have been thoroughly investigated, indicating the potential of these compounds in enhancing optoelectronic devices' performance (Anandan et al., 2018).